1-(4-Phenylpiperazin-1-yl)-2-((5-(m-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone

• IUPAC Name: 2-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H22N4O2S/c1-16-6-5-7-17(14-16)20-22-23-21(27-20)28-15-19(26)25-12-10-24(11-13-25)18-8-3-2-4-9-18/h2-9,14H,10-13,15H2,1H3
• InChI Key: ZPVYPTNSVSOXDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

1-(4-Phenylpiperazin-1-yl)-2-((5-(m-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology. This compound is known to possess various biochemical and physiological effects that make it a promising candidate for further investigation.

Scientific Research Applications

CCR1 Antagonists

1-(4-Phenylpiperazin-1-yl)-2-(1H-pyrazol-1-yl)ethanone, a compound structurally related to the specified chemical, has been studied for its role as a CCR1 antagonist. This compound demonstrated high potency and selectivity in binding to CCR1, a chemokine receptor, indicating potential applications in conditions where CCR1 is implicated (Pennell et al., 2013).

Tuberculostatic Activity

Some derivatives of 1-(4-Phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole have shown promising results in in vitro studies for their tuberculostatic activity. These compounds exhibited minimum inhibiting concentrations (MIC) ranging from 25 to 100 mg/ml, suggesting their potential application in tuberculosis treatment (Foks et al., 2004).

Anticonvulsant Activity

A series of compounds including N(1)-{5-[(naphthalene-2-yloxy)methyl]-1,3,4-oxadiazol-2-yl}-N(4)-[1-(4-substitutedphenyl)ethanone]-semicarbazone, which are structurally related, have been synthesized and evaluated for anticonvulsant activities. These compounds demonstrated significant efficacy in various anticonvulsant models, indicating the potential application of related compounds in managing seizure disorders (Rajak et al., 2010).

Antimicrobial Evaluation

Oxadiazoles derived from phenylpropionohydrazides, which are structurally similar to the specified compound, have been synthesized and evaluated for their antimicrobial properties. Certain derivatives showed significant activity against bacterial strains like S. aureus and P. aeruginosa, suggesting the application of related compounds in antibacterial therapies (Fuloria et al., 2009).

HIV-1 Replication Inhibitors

N-Arylsulfonyl-3-(2-yl-ethanone)-6-methylindole derivatives, which share a core structure with the specified compound, have been identified as inhibitors of HIV-1 replication. These compounds displayed promising activity against HIV-1 replication, indicating potential applications in HIV treatment (Che et al., 2015).

Anticancer Agents

Compounds structurally similar to 1-(4-Phenylpiperazin-1-yl)-2-((5-(m-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone have been synthesized and evaluated for their anticancer activities. These studies have shown potential applications in targeting cancer cells, suggesting a role in cancer therapy (Mahmoud et al., 2021).